Journal Name:Journal of Materials Engineering and Performance
Journal ISSN:1059-9495
IF:2.036
Journal Website:http://www.springer.com/materials/characterization+%26+evaluation/journal/11665
Year of Origin:1992
Publisher:Springer New York
Number of Articles Per Year:687
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-09-17 , DOI: 10.1016/j.jngse.2022.104797
The liquid-phase pipeline is the optimal choice for large-amount and long-distance ethane transportation. Selecting the optimal diameter is necessary for the economical design of the pipeline. However, the special critical temperature 32.2 °C and critical pressure 4.87 MPa of ethane makes it easy to become liquid-vapor phase change, which is not considered in the traditional natural gas or crude oil pipeline design. In this paper, a new mathematical model is built to calculate the optimal diameter of the ethane pipe by using the ‘pump station + pipeline’ unit as the research object. The model selects the lowest total pipeline construction and operation costs as the objective function, and the constraints include the ethane liquid-vapor phase change, the pipe maximum allowable stress, and pipe specifications. In particular, the liquid-vapor phase change constraint is added to the traditional model to avoid the ethane liquid-vapor phase change, which is obtained by quantitatively analyzing the variation of physical parameters of ethane close to the pressure-temperature phase boundary. The optimization model is solved by use of the genetic algorithm. Finally, optimal pipe diameters are calculated for the conditions of transmission capacity from 1000 t/d to 10,000 t/d. Comparisons of calculated pipe diameter with eight actual cases show that the results are feasible with the average and maximum deviations being less than 5% and 8%, respectively. The effects of pipe materials and electricity prices on the pipe diameter are analyzed. It is demonstrated that the pipe material has a negligible effect on the optimal diameter, whereas increasing the electricity price will lead to the increase of the optimal diameter in the case of large transmission volumes.
Development status of crosslinking agent in high-temperature and pressure fracturing fluid: A review
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-10-05 , DOI: 10.1016/j.jngse.2021.104369
With the continuous development of unconventional oil and gas in recent years, researchers have set higher requirements on crosslinker performance. Therefore, research on the crosslinking agent that is suitable for the high-temperature/high-pressure (HT/HP) fracturing fluid system is particularly important. This work reviews the development status of a crosslinker for the HT/HP fracturing fluid system. Our results show that the cost of a boron crosslinking agent is low; however, it is not suitable under very high temperatures. Metal crosslinking agents are suitable for a wide range of pH but have poor shear resistance. Meanwhile, the nano crosslinking agent has a high applicable temperature and a strong comprehensive performance but is relatively expensive. How to further improve the adaptability of crosslinking agents to high temperature and pressure and reduce the additive dosage are the focus of future research.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-11-10 , DOI: 10.1016/j.jngse.2022.104838
Liquid CO2 has the synergistic effect of low-temperature damage and displacing CH4 after injecting into the coal seam, which can effectively improve coalbed permeability and promptly promote the adsorbed CH4 to desorption state for preventing the coal and gas outburst disasters. The injected CO2 gets adsorbed at the surface of the coal pores, which causes the coal swelling. In this work, we developed a triaxial experimental platform to explore the features of CO2 displacing CH4 under different temperatures. The variation of coal swelling and segmentation features of the displacing concentration was elucidated. The seepage ability and mechanism of gas mitigation in the coal seam during LCO2-ECBM were revealed. The results showed that the coal samples displayed swelling deformation in the CH4 adsorption and CH4 displacement stages, and the strain curves can be divided into rapid and slow deformation phases. The strain in the CO2 displacing CH4 stage is notably larger than that in the CH4 adsorption stage. Three dominant results were obtained during the CH4 displacement: Free CH4 driving by CO2 injection, CH4 self-desorption, and CO2–CH4 competitive adsorption. The displacing flow rate increased swiftly in the initial stage, and then decreased to a stable tendency. The cumulative displacement volume of CH4 in different stages exhibited distinct functional relationships. The integrated contribution of the coal matrix shrinkage and thermal stress damage to gas seepage improvement was more prominent than that of the adsorption swelling to seepage inhibition in the coal seam.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-12-10 , DOI: 10.1016/j.jngse.2022.104853
The extraction efficiency and safety of hydrate reservoirs are important for the industrialization of hydrate energy production. In this connection, various depressurization schemes with different amplitudes, rates and modes have been tried in field production tests. In this work, production profiles of laboratory-scale hydrate-bearing sediments were simulated through different depressurization schemes at a constant ambient temperature of 275.45 K. The results show that there are the freezing - melting behavior (FMB) and isothermal stage in the system with the depressurization amplitude (ΔP) range of 1.27–2.67 MPa, but not in the system with a ΔP of 0.83 MPa. In addition, the lower final outlet pressure and the higher depressurization rate increase the ice content and the ice duration of the system. Based on this, the linear equation of beginning freezing time of system (each observation point) can be obtained by fitting. According to the maximum ice content of system (0.06–3.56 E−4m2) under deep depressurization mode, the function of ice content of the system with the ΔP and the production time can be obtained. Moreover, the effects of FMB and sand detaching behavior were analyzed on pore fluid migration. FMB can temporarily block 0–66.56% of the migration space of pore fluid (MSPF). It can be revealed that the pore water velocity of observation points in the absence of FMB increases first and then steadily declines over time. But the former stage due to FMB can be divided into a slight decrease/increase and a sharp increase. Meanwhile, it can be found from the sediment components that the behaviors of skeleton sand detaching and hydrate dissociation can expand the MSPF, with contribution percentages of 0–13.49% and 86.51–100%, respectively. Finally, the high depressurization rate can advance the peak of gas production and water production by 14–22 min and 13–17 min, respectively. The high ΔP can improve the production rate peaks of gas and water about 34–59% and 17.4–41%, respectively, and advance the peak of sand production by 19–60 min. The findings of this work clearly illustrate the importance of the depressurization scheme for the extraction of hydrate resources and provide a basis for the best production scheme.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-11-11 , DOI: 10.1016/j.jngse.2022.104831
Low dosage kinetic hydrate inhibitors (KHIs) are one of the most promising techniques for inhibition at the earliest stages of hydrate formation. Although KHI polymers are generally considered to inhibit nucleation, they also show powerful properties in terms of crystal growth inhibition. Some KHIs may even induce anomalous gas hydrate dissociation inside the hydrate stability zone depending on the conditions. While KHIs have been proven for both inhibition of hydrate nucleation and initial crystal growth, their performance when it comes to pre-formed hydrates – i.e. where significant hydrate has already formed prior to KHI injection/contact with the KHI – has yet to be investigated. In this work, the ability of PVCap polymer to inhibit pre-formed hydrates has been evaluated for a methane-water system. Results are consistent with KHIs being able to inhibit further hydrate growth where a considerable volume of hydrate is already present in the system prior to chemical injection. Not only that, but that in the case of the PVCap system studied here, injection can, under certain conditions, directly result in the partial to complete anomalous dissociation of all pre-formed hydrates, even though conditions are inside the hydrate region. It is speculated this behaviour is related to the transition from metastable to stable hydrate structures/phases; PVCap not preventing the dissociation (of unstable phases) step of this process but inhibiting subsequent regrowth of stable equilibrium structures.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-10-28 , DOI: 10.1016/j.jngse.2022.104832
The quantitative characterization of underground transport phenomena remains challenging due to the complex behavior of the gas movement in soil. Conversely, this inhibits the accurate prediction of the risk arising from the underground transport of hazardous materials. This work proposed and qualitatively evaluated a computational model that spans a wide range of underground gas flow regimes, ranging from gas migration, to ground uplift, and crater formation, depending on the release characteristics. The model followed the multiphase Eulerian approach and adopted the standard k-ω turbulence model and the kinetic theory of granular flow for the ground description with the Syamlal-O’Brien granular viscosity expression. The model's optimum configuration was checked against experimental data using a new mechanistic approach to link the qualitative observations with quantitative model outputs. The effect of pipeline pressure, burial depth, and release orientation on the regime was studied and the outcomes were utilized to enhance a literature nomograph for the flow regime identification. Emphasis was given to fill in the literature gaps and improve the delineation of the boundaries between the regimes rather than deriving specific quantities. The resulted nomograph is a cost-effective screening tool to identify the regime and select among the available strategies of risk assessment.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-10-08 , DOI: 10.1016/j.jngse.2022.104812
There are many applications with the two-phase flow of gas (hydrocarbon, non-hydrocarbon, and their mixture) and water in different courses of gas recovery from natural gas resources and gas storage/sequestration programs. As the interface of gas-water is crucial in such systems, precise prediction of gas-water interfacial tension (IFT) can aid in the simulation and development of such processes. Artificial intelligence techniques (AIT) are being used to estimate IFT. In this paper, the IFT of the gas and water system was estimated based on models built using a comprehensive data set comprised of 2658 experimental data points. These cover a wide range of input parameters, i.e., specific gravity (0.5539–1.5225), temperature (278.1–477.5944 K), pressure (0.01–280 MPa), and water salinity (0–200,000 ppm). The intelligent models include Least-Squares Boosting (LS-Boost), Multilayer perceptron (MLP), Least Square Support Vector Machine (LSSVM), and Committee machine intelligent system (CMIS). The models reproduce the IFT data in 7.4–81.69 mN/m. The modeling approaches contain new hybrid forms in which Imperialist Competitive Algorithm (ICA), Grey Wolf Optimizer (GWO), Whale Optimization Algorithm (WOA), Levenberg-Marquardt algorithm (LM), Bayesian regularization algorithm (BR), Scaled conjugate gradient algorithm (SCG), and Coupled Simulated Annealing (CSA) were used for optimization and learning purposes. Statistical and graphical analyses were implemented to check the agreement between the prediction and evaluation data. The results show a reasonable coherence for most models, among which the CMIS approach exhibited a promising performance. CMIS was accurate even in conditions of varying specific gravity, pressure, temperature, and salinity. The findings were also compared with available models in the literature and demonstrated superior predictions of the CMIS model. Also, outlier detection by the Leverage approach demonstrates the validity of the gathered dataset and, subsequently, the CMIS model.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-09-21 , DOI: 10.1016/j.jngse.2022.104799
Natural gas hydrates (NGHs) are important potential alternative energy sources of oil and gas, which are efficient and clean. Their exploration and development are inseparable from drilling and drilling fluids. Adding nanomaterials into drilling fluid can effectively weaken the invasion of the drilling fluid into a formation, which is conducive to safe and efficient drilling. Therefore, this study explores the impact pattern and mechanism of different types and dosages of laponite on the formation of hydrates and analyses the adaptability of laponite in offshore NGH drilling fluids. The results show that the hydration of laponite prevents the directional arrangement of water molecules from forming a clathrate structure, and laponite forms a “house of cards” structure in the aqueous phase, which increases the resistance to mass transfer and inhibits the nucleation and growth of hydrates. Under the action of hydration, laponite planarly adsorbs a certain amount of strongly bound water that fails to participate in the formation of hydrates, thereby reducing the amount of hydrates formed. In addition, laponite basically does not increase the viscosity of drilling fluid at low temperatures but strengthens the inhibition and settling stability of the drilling fluid, significantly improving the comprehensive performance of the drilling fluid. It is concluded that 1.0 wt% laponite-RD is suitable for use in hydrate drilling fluid systems, the induction time was extended to 451.33 min, the methane consumption was reduced to 0.12623 mol, the average methane consumption rate was reduced to 0.23983 × 10−3 mol/min, and the linear expansion rate of sediments is as low as 10.2%, which shows excellent rheological property and sedimentation stability.
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-09-24 , DOI: 10.1016/j.jngse.2022.104779
Acid stimulation is commonly used for carbonate reservoirs to enhance wells’ productivity by creating highly conductive channels called wormholes. The success of the stimulation depends on how deep these channels penetrate the formation. Hydrochloric acid (HCl) is commonly used for the carbonate stimulation process with carbon dioxide (CO2) as a byproduct of the reaction between HCl and calcium carbonate (CaCO3). Depending on the operating temperature and pressure, CO2 can form a gaseous phase (bubbles) or be dissolved completely in the fluid. To achieve an understanding of the effect of CO2 bubble formation on wormhole development, we used a low acid concentration (not more than 1 wt% HCl) at a range of flow rates. In this study, an elevated back pressure of 8.2 MPa is applied to keep the CO2 dissolved in the solution and then compared with another set of experiments where no back pressure is applied. Sensitivity runs on various back pressures (while keeping all other parameters constant) are conducted to acquire a detailed understanding of the wormhole behaviour at a range of back pressures (0.1, 2.7, 5.5 and 8.2 MPa). We test the results in the dissolution phase space of Peclet and Damköhler dimensionless numbers. Although we show that for constant flow rate conditions, the existence of gaseous CO2 significantly increases the pressure prior to the wormhole breakthrough, surprisingly no noticeable effect on the wormhole initiation process itself was found.
Multi-field coupling theory and research progress of methane extraction in deep coal seams: A review
Journal of Materials Engineering and Performance ( IF 2.036 ) Pub Date: 2022-09-16 , DOI: 10.1016/j.jngse.2022.104796
Methane extraction in deep coal seams is a multi-field coupling process affected by multiple factors, and a systematic multi-field coupling theory is of guiding significance for ensuring the safety and efficiency of such extraction. In this study, the theoretical framework was constructed for the multi-field coupling theory of methane extraction in coal mines. First, the key scientific issues were identified. Subsequently, based on the stress distribution and structure of the coal seam, the longwall panel was divided into three zones, i.e., the virgin zone, the excavation disturbed zone and the goaf. Furthermore, the research progress of multi-field coupling during methane extraction were analyzed for the three zones, respectively. Finally, the deficiencies of current researches on multi-field coupling theory for methane extraction were revealed, and the future research directions were pointed out. The following research findings were obtained: Deep coal mining is accompanied by a notable multi-field coupling phenomenon, and the occurrence of compound disasters promote the difficulty in disaster control. However, we can adopt appropriate measures to decouple compound disasters after fully grasping the triggering mechanism and development process of the fields. In this way, the disasters can be controlled separately. In addition, from the perspective of the whole longwall panel, the main development directions are to reveal the gas flow in cross-scale structures and to develop a unified model for gas migration in the multi-scale structure.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
14.60 | 46 | Science Citation Index Expanded | Not |
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